3-Cyclopropyloxan-3-amine
Overview
Description
3-Cyclopropyloxan-3-amine is an organic compound with the molecular formula C8H15NO . It is available in two forms: a liquid form and a hydrochloride salt form . The hydrochloride salt form has a molecular weight of 177.67 .
Physical And Chemical Properties Analysis
3-Cyclopropyloxan-3-amine is a liquid at room temperature . The hydrochloride salt form of the compound is a powder . Both forms are stored at a temperature of 4 degrees Celsius . .Scientific Research Applications
Cyclopropene Reactivity
Research has explored the reactivity of cyclopropenes, including those derived from cyclopropenylcarbinols or amines like 3-Cyclopropyloxan-3-amine, in various reactions. These studies have focused on cyclopropanation and C-H insertion reactions, highlighting the potential of cyclopropenes as precursors in synthesizing diverse heterocycles and carbocycles (Archambeau et al., 2015).
Synthesis of Spirooxindoles
Research on the rapid synthesis of 3,3-pyrollidinyl-spirooxindole cores using cyclopropyl spirooxindoles, relevant to 3-Cyclopropyloxan-3-amine, demonstrated an efficient route to biologically significant scaffolds (Helan et al., 2010).
Photoredox-catalyzed Reactions
A study on the photoredox-catalyzed oxo-amination of aryl cyclopropanes, related to 3-Cyclopropyloxan-3-amine, showed the construction of diverse β-amino ketone derivatives. This highlighted the potential for functionalizing unactivated cyclopropanes (Ge et al., 2019).
Biobased Amines
Research on biobased amines, like 3-Cyclopropyloxan-3-amine, identified their role as key monomers in synthesizing various polymers used in automotive, aerospace, and health applications (Froidevaux et al., 2016).
C-H Arylation
A study on the site-selective C-H arylation of primary aliphatic amines, relevant to the chemistry of 3-Cyclopropyloxan-3-amine, demonstrated a method for functionalizing unactivated sp3 carbons (Liu & Ge, 2016).
Safety and Hazards
The compound is labeled with the GHS05 and GHS07 pictograms, indicating that it is corrosive and harmful . The hazard statements associated with the compound are H302, H315, H318, and H335, indicating that it is harmful if swallowed, causes skin irritation, causes serious eye damage, and may cause respiratory irritation . Appropriate safety measures should be taken when handling this compound.
properties
IUPAC Name |
3-cyclopropyloxan-3-amine |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H15NO/c9-8(7-2-3-7)4-1-5-10-6-8/h7H,1-6,9H2 |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
IPKSWNYYKXAWCJ-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC(COC1)(C2CC2)N |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H15NO |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
141.21 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
3-Cyclopropyloxan-3-amine | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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